Cas no 885273-50-7 ((3-(3-Chlorophenyl)isoxazol-5-yl)methanamine)

(3-(3-Chlorophenyl)isoxazol-5-yl)methanamine is a versatile heterocyclic compound featuring an isoxazole core substituted with a 3-chlorophenyl group and an aminomethyl functional group. This structure imparts reactivity suitable for further derivatization, making it valuable as a building block in pharmaceutical and agrochemical synthesis. The chlorophenyl moiety enhances lipophilicity, potentially improving bioavailability in drug development applications. The primary amine group offers a handle for conjugation or modification, enabling its use in the preparation of amides, imines, or other nitrogen-containing derivatives. Its well-defined structure and stability under standard conditions make it a reliable intermediate for research and industrial applications requiring precise molecular scaffolds.
(3-(3-Chlorophenyl)isoxazol-5-yl)methanamine structure
885273-50-7 structure
Product Name:(3-(3-Chlorophenyl)isoxazol-5-yl)methanamine
CAS No:885273-50-7
MF:C10H9ClN2O
MW:208.64426112175
MDL:MFCD06738503
CID:711026
PubChem ID:45791209
Update Time:2025-06-26

(3-(3-Chlorophenyl)isoxazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (3-(3-Chlorophenyl)isoxazol-5-yl)methanamine
    • [3-(3-chlorophenyl)-1,2-oxazol-5-yl]methanamine
    • 3-(3-chlorophenyl)-5-Isoxazolemethanamine
    • 5-Isoxazolemethanamine,3-(3-chlorophenyl)-
    • 1-[3-(3-CHLOROPHENYL)-5-ISOXAZOLYL]METHANAMINE
    • 3-m-chlorophenyl-5-aminomethyl-isoxazole
    • C-[3-(3-Chloro-phenyl)-isoxazol-5-yl]-methylamine
    • BDBM600909
    • [3-(3-Chlorophenyl)isoxazol-5-yl]methylamine hydrochloride
    • AM20041310
    • 1-[3-(3-Chlorophenyl)-1,2-oxazol-5-yl]methanamine
    • tert-butyl[R-(R*,S*)]-[1-[[(2,5-dioxopyrrolidin-1-yl)oxy]carbonyl]-2-hydroxypropyl]carbamate
    • AKOS013476193
    • AB27255
    • FT-0714857
    • 885273-50-7
    • A862060
    • US11634391, Compound 147
    • MFCD06738503
    • BS-36028
    • SCHEMBL2906394
    • DTXSID00672468
    • MDL： MFCD06738503
    • Inchi： 1S/C10H9ClN2O/c11-8-3-1-2-7(4-8)10-5-9(6-12)14-13-10/h1-5H,6,12H2
    • InChI Key： HEGWLLFZCBEGJE-UHFFFAOYSA-N
    • SMILES： ClC1=CC=CC(=C1)C1C=C(CN)ON=1

Computed Properties

  • Exact Mass: 208.04000
  • Monoisotopic Mass: 208.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.282
  • Boiling Point: 373.5°C at 760 mmHg
  • Flash Point: 179.7°C
  • Refractive Index: 1.585
  • PSA: 52.05000
  • LogP: 3.15400
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

(3-(3-Chlorophenyl)isoxazol-5-yl)methanamine Security Information

(3-(3-Chlorophenyl)isoxazol-5-yl)methanamine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(3-(3-Chlorophenyl)isoxazol-5-yl)methanamine Pricemore >>

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